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Introduction
Cadmium (Cd) is a toxic heavy metal that can accumulate in soil from various anthropogenic

sources such as industrial emissions, phosphate fertilizers, and sewage sludge.[1][2] Its

presence in agricultural soils is of significant concern as it can be readily taken up by plants

and enter the food chain, posing a risk to human health.[1] Therefore, the development of

simple, sensitive, and rapid methods for the determination of cadmium in soil is crucial for

environmental monitoring and risk assessment. Cadion, a triazene dye, and its derivatives are

well-established chromogenic reagents for the spectrophotometric determination of cadmium.

[3][4][5] In an alkaline medium, Cadion forms a stable, colored complex with cadmium ions,

allowing for their quantification.[5] This application note describes a detailed protocol for the

determination of available cadmium in acidic soil samples using a spectrophotometric method

based on the reaction with a Cadion derivative.

Principle
The method is based on the formation of a colored complex between cadmium ions and a

Cadion derivative in the presence of an emulsifier at an alkaline pH.[4] The intensity of the

color, which is directly proportional to the concentration of cadmium, is measured using a

spectrophotometer at the wavelength of maximum absorbance. The reaction is highly sensitive

and can be enhanced by the use of surfactants.[3][4] To eliminate interferences from other
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metal ions present in the soil matrix, a pre-extraction step using isobutyl methyl ketone (IBMK)

can be employed to selectively separate and concentrate the cadmium.[4]

Quantitative Data Summary
The following table summarizes the key quantitative parameters of the Cadion-based

spectrophotometric method for cadmium determination.

Parameter Value Reference

Wavelength of Maximum

Absorbance (λmax)
520 nm [4]

pH Range 9.34 – 10.80 [4]

Linearity Range 0 – 4 µg of cadmium per 25 ml [4]

Molar Absorptivity 1.64 × 10⁵ L mol⁻¹ cm⁻¹ [4]

Molar Ratio (Cd²⁺:New

Cadion)
1:2 [4]

Experimental Protocols
Reagents and Solutions

Standard Cadmium Solution (1000 mg/L): Dissolve 1.000 g of pure cadmium metal in a

minimal amount of concentrated nitric acid and dilute to 1 L with deionized water.

Working Cadmium Standard Solutions: Prepare a series of standard solutions by appropriate

dilution of the stock solution.

New Cadion Solution (0.05% w/v): Dissolve 0.05 g of new Cadion in 100 mL of ethanol.

Emulsifier OP Solution (5% v/v): Prepare a 5% aqueous solution of emulsifier OP

(octylphenol polyoxyethylene ether).

Buffer Solution (pH 10): Prepare a suitable buffer solution, such as an ammonia-ammonium

chloride buffer, to maintain the required pH.
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Isobutyl Methyl Ketone (IBMK): Analytical grade.

Potassium Sodium Tartrate Solution (20% w/v): Dissolve 20 g of potassium sodium tartrate in

100 mL of deionized water.

Sodium Hydroxide Solution (2 M): Dissolve 80 g of NaOH in 1 L of deionized water.

Hydrochloric Acid (0.1 M): Prepare by diluting concentrated HCl.

Soil Sample Preparation (Acid Digestion)
Air-dry the soil sample and pass it through a 2-mm sieve.

Accurately weigh about 1.0 g of the sieved soil into a digestion tube.

Add 10 mL of a mixture of concentrated nitric acid (HNO₃) and perchloric acid (HClO₄) (4:1

v/v).

Heat the mixture on a digestion block at a low temperature initially, then gradually increase

the temperature to 180-200°C.

Continue heating until the dense white fumes of perchloric acid appear.

Cool the digest and add 20 mL of 0.1 M HCl.

Filter the solution through a Whatman No. 42 filter paper into a 50 mL volumetric flask and

make up to the mark with 0.1 M HCl. This solution is ready for the extraction step.

Extraction of Cadmium
Pipette a suitable aliquot (e.g., 25 mL) of the soil digest into a separatory funnel.

Add 5 mL of 20% potassium sodium tartrate solution to mask interfering ions.

Adjust the pH of the solution to approximately 9 with 2 M NaOH.

Add 10 mL of IBMK to the separatory funnel.

Shake vigorously for 2 minutes to extract the cadmium into the organic phase.
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Allow the layers to separate and collect the organic (upper) layer containing the cadmium.

Spectrophotometric Determination
Take a known volume of the IBMK extract.

To this, add 2.0 mL of the new Cadion solution and 1.0 mL of the emulsifier OP solution.

Add 5.0 mL of the pH 10 buffer solution and dilute to 25 mL with deionized water.

Mix well and allow the color to develop for 15 minutes.

Measure the absorbance of the solution at 520 nm against a reagent blank prepared in the

same manner but without the cadmium.

Construct a calibration curve using the working standard solutions of cadmium that have

undergone the same extraction and color development procedure.

Determine the concentration of cadmium in the soil sample from the calibration curve.

Visualizations
Chemical Reaction Pathway

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/product/b1417142?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1417142?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Reactants

Reaction Conditions

Cd²⁺

[Cd(New Cadion)₂]²⁺
(Colored Complex)

New Cadion

Emulsifier OP

enhances stability

Alkaline pH
(9.34 - 10.80)

provides medium

Click to download full resolution via product page

Caption: Reaction of Cadmium with New Cadion.

Experimental Workflow
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Caption: Workflow for Cadmium Analysis in Soil.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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